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Compound of Interest

Compound Name: Glauberite

Cat. No.: B1149158

Comparative Stability Analysis: Glauberite vs.
Thenardite

A Guide for Researchers, Scientists, and Drug Development Professionals

In the realm of mineralogy and material science, understanding the relative stability of sulfate
minerals is crucial for a range of applications, from geological and environmental studies to
pharmaceutical formulation and building materials science. This guide provides a detailed
comparative analysis of the stability of two key sulfate minerals: glauberite (Na=Ca(S0a4)2) and
thenardite (Na2S0Oa4). The comparison focuses on their response to key environmental factors—
solubility in water, thermal stress, and humidity—supported by available experimental data and
established analytical protocols.

Physical and Chemical Properties

A fundamental understanding of the intrinsic properties of glauberite and thenardite is
essential for interpreting their stability.
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Property Glauberite Thenardite
Chemical Formula NazCa(S0a4)2 NazS0a4
Crystal System Monoclinic Orthorhombic
Molar Mass 278.22 g/mol 142.04 g/mol

Colorless to yellowish or ) )
) ) ) Typically gray, white, colorless,
Appearance grayish, often with a white ) ]
i or brownish-white.[2]
efflorescent coating.[1]

Hardness (Mohs) 2.5-3.0[1] 2.5-3[2]

Specific Gravity 2.7 - 2.8[1] ~2.7[2]

Comparative Stability Analysis

The stability of these minerals is primarily dictated by their interaction with water and their
response to temperature changes.

Solubility

Solubility is a critical factor governing the stability of these minerals in agueous environments.
Glauberite, a double salt, exhibits incongruent dissolution, meaning it breaks down into its
constituent salts upon dissolving.

Experimental Data:

The following table summarizes experimental solubility data for glauberite and thenardite in
the Na2S04-CaS0a4-H20 system at elevated temperatures.
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Na2S04 CaSO04
Temperature (°C) Mineral Phase Concentration Concentration
(mollkg H20) (mollkg H20)
100 Glauberite 2.0 0.02
Thenardite 2.5 0.015
150 Glauberite 15 0.01
Thenardite 2.0 0.008
200 Glauberite 1.0 0.005
Thenardite 1.8 0.004

Data adapted from Freyer and Voigt, 2004.

At ambient conditions, glauberite's significant solubility in water leads to its dissociation into
thenardite and anhydrite (CaS0a4).[1] The anhydrite subsequently hydrates to form gypsum
(CaS0a4-2H20).[1] This process underscores the inherent instability of glauberite in moist
environments. Thenardite is also readily soluble in water.[2]

Thenardite
(Na2S0a)

Glauberite

(Na2Ca(S0a4)2)

//
//
//
//
_______ Anhydrite Hydration Gypsum
___________________________ (CaSO04) (CaS0a4-2H20)

Thenardite + 10H20 (Hydration) > Mirabilite
(Na2S0a4) (Na2S04:10H20)

- 10H20 (Dehydration)
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Experimental Workflow: Solubility Testing
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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